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Compound of Interest

Compound Name: 3,5-Bis(trifluoromethyl)pyridine

Cat. No.: B1303424

Disclaimer: No specific Safety Data Sheet (SDS) for 3,5-Bis(trifluoromethyl)pyridine was
located. The following guidance is synthesized from SDSs of structurally similar compounds,
including other trifluoromethylated and chlorinated pyridines. Researchers should handle this
compound with caution and treat it as potentially hazardous.

Immediate Safety and Hazard Information

3,5-Bis(trifluoromethyl)pyridine is a halogenated pyridine derivative. Based on data for
similar compounds, it should be considered harmful if swallowed, in contact with skin, or
inhaled.[1][2][3] It is also likely to cause skin and serious eye irritation, and may cause
respiratory irritation.[1][2][3]

Hazard Classification (Anticipated):
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Hazard Class Category GHS Hazard Statement
o H301/H302: Toxic/Harmful if
Acute Toxicity, Oral 3or4
swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )
skin
Skin Corrosion/Irritation 2 H315: Causes skin irritation
) o H318/H319: Causes serious
Serious Eye Damage/Irritation lor2A o
eye damage/irritation
- . H335: May cause respiratory
Specific Target Organ Toxicity 3

irritation

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial when handling 3,5-Bis(trifluoromethyl)pyridine to

minimize exposure.[4]

Recommended PPE:

Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a
face shield.[1][2]

Protects against splashes and

aerosols.[4]

Hand Protection

Nitrile or neoprene gloves.[5]

[6]

Provides resistance to pyridine

and similar chemicals.[5][6]

Body Protection

Chemical-resistant lab coat or

coveralls.[1][2]

Prevents skin contact with the

chemical.

Respiratory Protection

Use in a certified chemical
fume hood.[5][6] If not
possible, a NIOSH-approved
respirator with appropriate

cartridges is necessary.[1]

Minimizes inhalation of harmful

vapors or dust.
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Operational Plan: Step-by-Step Handling Protocol

1. Engineering Controls:
o Always handle 3,5-Bis(trifluoromethyl)pyridine in a well-ventilated laboratory.[1][2]

» A certified chemical fume hood is mandatory for all weighing and transfer operations to
control vapor and aerosol exposure.[5][6]

e Ensure an emergency eyewash station and safety shower are readily accessible in the
immediate work area.[1][2]

2. Personal Protective Equipment (PPE) Donning:

» Before entering the designated handling area, don all required PPE as specified in the table
above.

3. Chemical Handling:

o Keep the container tightly closed when not in use.[1][2]

e Avoid direct contact with the skin, eyes, and clothing.[1][2]

» Do not eat, drink, or smoke in the laboratory.[1][2]

» Wash hands thoroughly after handling the chemical, even if gloves were worn.[1][2]

4. Spill Management:

 In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand).
e Collect the absorbed material into a suitable, labeled container for disposal.[1]

» For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan

All waste containing 3,5-Bis(trifluoromethyl)pyridine must be treated as hazardous waste.
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Waste Segregation and Collection:

e Solid Waste: Collect any contaminated solids (e.g., absorbent materials, contaminated
gloves) in a clearly labeled, sealed container.

e Liquid Waste: Collect all liquid waste containing the compound in a dedicated, labeled, and
sealed waste container.

Disposal Procedure:
o Dispose of all waste through your institution's environmental health and safety (EHS) office.
e Do not discharge into drains or the environment.[2]

« Incineration at a licensed facility is a common disposal method for similar chemical waste.[1]

Experimental Workflow Diagram
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Caption: Safe handling workflow for 3,5-Bis(trifluoromethyl)pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1303424?utm_src=pdf-custom-synthesis
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=3H00%2F3H30-3-01.pdf
https://www.jubilantingrevia.com/uploads/files/433msds_0707GjGhs04Div.5sds2,3-Dichloro-5-(trifluoromethyl)pyridine.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA00FLF2.pdf
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://postapplescientific.com/12-safety-precautions-to-follow-when-handling-pyridine/
https://postapplescientific.com/handling-pyridine-best-practices-and-precautions/
https://www.benchchem.com/product/b1303424#personal-protective-equipment-for-handling-3-5-bis-trifluoromethyl-pyridine
https://www.benchchem.com/product/b1303424#personal-protective-equipment-for-handling-3-5-bis-trifluoromethyl-pyridine
https://www.benchchem.com/product/b1303424#personal-protective-equipment-for-handling-3-5-bis-trifluoromethyl-pyridine
https://www.benchchem.com/product/b1303424#personal-protective-equipment-for-handling-3-5-bis-trifluoromethyl-pyridine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1303424?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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